Cas no 72158-53-3 (9H-Purin-6-amine,N-[(3-iodophenyl)methyl]-)
72158-53-3 structure
Product Name:9H-Purin-6-amine,N-[(3-iodophenyl)methyl]-
CAS No:72158-53-3
MF:C12H10IN5
MW:351.145773410797
CID:562444
PubChem ID:10020812
Update Time:2025-04-19
9H-Purin-6-amine,N-[(3-iodophenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purin-6-amine,N-[(3-iodophenyl)methyl]-
- (3-indol-3-yl-propyl)-dimethyl-amine
- (3-iodo-benzyl)-(7(9)H-purin-6-yl)-amine
- 3-(3-Dimethylpropylamino)indol
- m-Iod-6-benzylaminopurin
- N6-(3-iodobenzyl)adenine
- N-Dimethylhomotryptamin
- N-Dimethylhomotryptamine
- 72158-53-3
- SCHEMBL4921713
- N6 -(3-iodobenzyl)adenine
- WHYVKEGFJPLEJZ-UHFFFAOYSA-N
-
- Inchi: 1S/C12H10IN5/c13-9-3-1-2-8(4-9)5-14-11-10-12(16-6-15-10)18-7-17-11/h1-4,6-7H,5H2,(H2,14,15,16,17,18)
- InChI Key: WHYVKEGFJPLEJZ-UHFFFAOYSA-N
- SMILES: IC1=CC=CC(=C1)CNC1=C2C(=NC=N1)N=CN2
Computed Properties
- Exact Mass: 350.99800
- Monoisotopic Mass: 350.99809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 66.5Ų
Experimental Properties
- PSA: 66.49000
- LogP: 2.64260
9H-Purin-6-amine,N-[(3-iodophenyl)methyl]- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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